3-[(3-Fluorophenyl)ethynyl]-4,5-dimethoxybenzoic acid

• CAS No.: 647856-77-7
• Molecular Formula: C17H13FO4
• Molecular Weight: 300.28 g/mol
• IUPAC Name: 3-[2-(3-fluorophenyl)ethynyl]-4,5-dimethoxybenzoic acid
• InChI: InChI=1S/C17H13FO4/c1-21-15-10-13(17(19)20)9-12(16(15)22-2)7-6-11-4-3-5-14(18)8-11/h3-5,8-10H,1-2H3,(H,19,20)
• InChI Key: QYBNXLWXFLCEHN-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1OC)C#CC2=CC(=CC=C2)F)C(=O)O

Description

3-[(3-Fluorophenyl)ethynyl]-4,5-dimethoxybenzoic acid is a useful research compound. Its molecular formula is C17H13FO4 and its molecular weight is 300.28 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

3-(3-Fluorophenylethynyl)-4,5-dimethoxybenzoic acid was prepared by coupling 1-ethynyl-3-fluorobenzene with 3-iodo-4,5-dimethoxybenzoic acid Method R. The crude product was purified via flash column chromatography on silica gel (5% MeOH in CH2Cl2 as an eluent) to give 3-(3-fluorophenylethynyl)-4,5-dimethoxybenzoic acid in 95% yield. ESMS: m/z 299.3 [M−H].